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Compound of Interest

Compound Name:
Ethanone, 2-chloro-1-(tetrahydro-

2-furanyl)-

CAS No.: 141060-98-2

Cat. No.: B134198

Get Quote

2-chloro-1-(tetrahydro-2-furanyl)ethanone is a bifunctional organic compound featuring a

saturated tetrahydrofuran (THF) ring and an α-chloro ketone moiety. While not a commonplace

laboratory chemical with an extensive, dedicated safety profile, its structural components are

well-characterized in other molecules. This guide, therefore, adopts a structure-activity

relationship (SAR) approach to proactively define its potential hazards and establish robust

safety protocols. For researchers in drug development and organic synthesis, understanding

the hazards inherent to both the electrophilic α-chloro ketone and the ether-based THF ring is

paramount for safe and effective utilization. This document synthesizes data from close

structural analogues to provide a comprehensive and cautionary framework for handling this

reagent.

Chapter 1: Hazard Identification and Classification
Direct GHS classification for 2-chloro-1-(tetrahydro-2-furanyl)ethanone is not readily available.

Therefore, a predicted classification is derived from its constituent functional groups and data

from structural analogues. The primary drivers of its hazardous profile are the reactive α-chloro

ketone and the flammable ether ring.
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1.1 Predicted GHS Classification

The following classification is inferred based on analogous compounds. The α-chloro ketone

group is a powerful electrophile and alkylating agent, while the THF moiety contributes to

flammability.
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Hazard Class Hazard Category Hazard Statement

Basis for
Classification
(Analogous
Compounds)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Based on 2-chloro-1-

(furan-2-

yl)ethanone[1] and

general toxicity of α-

halo ketones.

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

Primary Hazard.

Based on 2-chloro-1-

(furan-2-yl)ethanone,

which is a potent

corrosive[1]. This

functional group is

highly reactive with

biological

nucleophiles.

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage

A direct consequence

of the H314

classification. The

material is expected to

be highly corrosive to

ocular tissue.[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Based on 2-chloro-1-

(furan-2-

yl)ethanone[1] and the

irritant nature of

similar chlorinated

organic compounds.

Flammable Liquids Category 3/4 H226/H227:

Flammable or

Combustible liquid

and vapor

Based on the

tetrahydrofuran core,

which is flammable.

The exact flash point

is unknown, but
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caution is warranted.

[3]

1.2 Supplemental Hazard Information

EUH019: May form explosive peroxides. This is a critical hazard associated with the

tetrahydrofuran ring.[4][5] Ethers are known to form peroxides upon exposure to air and light,

which can detonate upon heating or concentration.

Chapter 2: Toxicological Profile and Exposure
Routes
The toxicological properties are primarily dictated by the α-chloro ketone group, which can act

as a covalent modifier of biological macromolecules.

Mechanism of Toxicity: The carbon atom bearing the chlorine is highly electrophilic. It is

susceptible to nucleophilic attack by amino, sulfhydryl, and hydroxyl groups found in proteins

and DNA. This alkylation can disrupt cellular function, leading to cytotoxicity.

Primary Exposure Routes:

Dermal Contact: Due to its predicted corrosive nature, skin contact is a primary concern

and can lead to severe chemical burns.[1]

Ocular Contact: Contact with the eyes is likely to cause severe, potentially irreversible

damage.[1][2]

Inhalation: Vapors or aerosols may cause severe irritation to the respiratory tract.[1][6]

Ingestion: The compound is predicted to be harmful if swallowed, causing irritation or

burns to the gastrointestinal tract.[1][7]

Chapter 3: Physical and Chemical Properties
A comprehensive dataset for the target molecule is unavailable. The table below includes

calculated values and data from the non-chlorinated analogue, (S)-1-(tetrahydrofuran-2-

yl)ethanone, for reference.
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Property Value Source / Comment

Molecular Formula C₆H₉ClO₂ Calculated

Molecular Weight 148.59 g/mol Calculated

Appearance Likely a liquid Inferred from analogues

Boiling Point Not Available ---

Flash Point Not Available

Assume it is

flammable/combustible based

on the THF moiety.[3]

Stability

Stable under recommended

storage conditions. May form

explosive peroxides on

exposure to air.[4][5][8]

Incompatible with strong

oxidizing agents, strong bases,

and strong reducing agents.[7]

[8]

Hazardous Decomposition

Upon combustion, may

produce carbon monoxide

(CO), carbon dioxide (CO₂),

and hydrogen chloride (HCl)

gas.[7][8]

---

Chapter 4: Experimental Protocols: A Safety-First
Workflow
Adherence to a strict, multi-layered safety protocol is non-negotiable when handling this

reagent. The causality behind these steps is to prevent contact and inhalation by establishing

multiple barriers between the researcher and the chemical.

4.1 Engineering Controls & Personal Protective Equipment (PPE)

This workflow follows the hierarchy of controls, prioritizing engineering solutions over personal

reliance.
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Personal Protective Equipment (PPE)

Engineering Controls

Splash-Proof Goggles &
Face Shield

Heavy-Duty Chemical Resistant Gloves
(e.g., Butyl Rubber)

Flame-Resistant Lab Coat
(fully buttoned)

Respirator (if ventilation is inadequate
or aerosols are generated)

Certified Chemical Fume Hood Accessible Eyewash Station
& Safety Shower

Fig 1. Hierarchy of Controls for Handling 2-chloro-1-(tetrahydro-2-furanyl)ethanone.

Click to download full resolution via product page

Caption: Fig 1. Hierarchy of Controls.

4.2 Safe Handling and Use Protocol

Preparation:

Peroxide Check: Before use, especially with older containers, test for peroxides using

peroxide test strips. If peroxides are present, consult with safety personnel for quenching

procedures. Do not proceed.

Designate Area: Clearly demarcate the work area within the fume hood. Ensure all

necessary equipment (glassware, reagents, quench solutions) is inside the hood before

starting.

PPE Donning: Don all required PPE as specified in Figure 1. Check glove integrity.

Execution:

Inert Atmosphere: Handle the reagent under an inert atmosphere (e.g., Nitrogen or Argon)

whenever possible to prevent moisture contamination and peroxide formation.

Dispensing: Use a syringe or cannula for liquid transfers. Avoid pouring, which can cause

splashing. Keep the container tightly closed when not in use.[9][10]
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Temperature Control: Keep away from heat, sparks, and open flames.[10][11] If heating a

reaction, use a controlled heating mantle and a condenser.

Post-Experiment:

Quenching: Quench any residual reagent in reaction flasks with a suitable nucleophile

(e.g., sodium bisulfite solution) before removal from the fume hood.

Decontamination: Decontaminate all surfaces and glassware that came into contact with

the chemical.

Waste Disposal: Dispose of all waste (liquid and solid) in clearly labeled, sealed

hazardous waste containers according to institutional and local regulations.[6][7]

PPE Doffing: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces. Wash hands and forearms thoroughly after handling.[6]

Chapter 5: Emergency and First Aid Procedures
Immediate and decisive action is critical in the event of an exposure.
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Immediate First Aid Response

Exposure Event

Skin Contact
1. Immediately remove all contaminated clothing. 

 2. Flush skin with copious amounts of water for at least 15 minutes. 
 3. Seek immediate medical attention.

 Dermal 

Eye Contact
1. Immediately flush eyes with water for at least 15-20 minutes, holding eyelids open.

 2. Remove contact lenses, if present and easy to do. 
 3. Seek immediate medical attention (ophthalmologist). Ocular 

Inhalation
1. Move person to fresh air. 

 2. If breathing is difficult, provide oxygen. 
 3. Seek immediate medical attention.

 Respiratory 

Ingestion
1. Do NOT induce vomiting. 
 2. Rinse mouth with water. 

 3. Seek immediate medical attention.

 Oral 

Medical
Attention

Fig 2. First Aid Workflow for Exposures.

Click to download full resolution via product page

Caption: Fig 2. First Aid Workflow for Exposures.

5.1 Spill Management

Small Spills (in fume hood):

Ensure personal protective equipment is worn.

Absorb the spill with an inert, non-combustible material like vermiculite or sand.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills:
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Evacuate the immediate area and alert personnel.

Remove all sources of ignition.[9]

Contact your institution's environmental health and safety (EHS) department immediately.

Do not attempt to clean up a large spill without specialized training and equipment.

Conclusion
While 2-chloro-1-(tetrahydro-2-furanyl)ethanone lacks a specific, well-documented safety

record, a proactive hazard assessment based on its chemical structure provides a clear path to

its safe handling. The corrosive and alkylating nature of the α-chloro ketone group, combined

with the flammability and peroxide-forming potential of the tetrahydrofuran ring, demands the

highest level of caution. By implementing robust engineering controls, utilizing appropriate

PPE, and adhering to the stringent protocols outlined in this guide, researchers can effectively

mitigate the risks associated with this versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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